Cas no 1150271-63-8 (3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester)

• Product Name: 3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester
• CAS No: 1150271-63-8
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• MDL: MFCD12026076
• CID: 839951
• PubChem ID: 46739360
• Update Time: 2025-04-19

3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-(ETHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID, PINACOL ESTER
• Ethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• DTXSID30674970
• 1150271-63-8
• CS-0174243
• AWB27163
• Ethyl3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• MFCD12026076
• BS-19431
• 3-(Ethoxycarbonyl)-5-methylphenylboronic acid pinacol ester
• Benzoic acid, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• J-003206
• AKOS015999486
• F86995
• 3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester

• MDL： MFCD12026076
• Inchi： 1S/C16H23BO4/c1-7-19-14(18)12-8-11(2)9-13(10-12)17-20-15(3,4)16(5,6)21-17/h8-10H,7H2,1-6H3
• InChI Key： RNSMBQXQPVWMCE-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OCC)C=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.16900
• Monoisotopic Mass: 290.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.47090